Cas no 139487-04-0 (2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-)

139487-04-0 structure
Product name:2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
- 5-iodo-1,3-dimethyl-2,3-dihydrobenzimidazol-2-one
- 5-Iodo-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
- 139487-04-0
- SCHEMBL6353037
- PHTYTHNNMCCFET-UHFFFAOYSA-N
- AKOS020056640
-
- Inchi: InChI=1S/C9H9IN2O/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13/h3-5H,1-2H3
- InChI Key: PHTYTHNNMCCFET-UHFFFAOYSA-N
- SMILES: CN1C2=C(C=C(C=C2)I)N(C1=O)C
Computed Properties
- Exact Mass: 287.97557
- Monoisotopic Mass: 287.97596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl- Related Literature
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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